Cas no 1214348-95-4 (3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine)
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine
- 3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C13H9ClF3N/c14-7-10-6-11(13(15,16)17)3-4-12(10)9-2-1-5-18-8-9/h1-6,8H,7H2
- InChI Key: QNRFLCPLXIRMKW-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(F)(F)F)C=CC=1C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 270
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006568-250mg |
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine |
1214348-95-4 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A013006568-500mg |
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine |
1214348-95-4 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A013006568-1g |
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine |
1214348-95-4 | 97% | 1g |
$1504.90 | 2023-09-04 |
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine
3-(2-(Chloromethyl)-4-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview
3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine, with the CAS number 1214348-95-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group and a trifluoromethyl-substituted phenyl ring, which are critical for its biological activity and potential therapeutic applications.
The synthesis of 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine typically involves multistep reactions, starting from readily available starting materials. One common approach is the coupling of a chloromethylated aromatic compound with a pyridine derivative, followed by functional group manipulations to achieve the desired structure. Recent advancements in catalytic methods and ligand design have significantly improved the efficiency and yield of these syntheses, making it more accessible for large-scale production.
In terms of its chemical properties, 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine exhibits high stability under various conditions. The presence of the trifluoromethyl group imparts unique electronic and steric effects, which can influence the compound's reactivity and solubility. These properties make it an attractive candidate for drug discovery and development, particularly in the design of small molecules targeting specific biological pathways.
The biological activity of 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on various enzymes and receptors, making it a valuable tool in understanding complex biological processes. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.
In the context of medicinal chemistry, 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine has been explored as a lead compound for the development of novel drugs. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. This versatility has led to the synthesis of numerous analogs with improved therapeutic profiles.
Clinical trials involving compounds derived from 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine have shown promising results in treating various diseases. For example, one study reported that a derivative of this compound exhibited significant anti-inflammatory effects in animal models of arthritis. Another study highlighted its potential as an antitumor agent, demonstrating its ability to inhibit cancer cell proliferation and induce apoptosis.
The safety profile of 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine is also an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 3-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)pyridine, with CAS number 1214348-95-4, represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
1214348-95-4 (3-(2-(Chloromethyl)-4-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)